molecular formula C8H18N2 B8542094 (2R,5R)-2-ethyl-1,5-dimethylpiperazine CAS No. 1152368-08-5

(2R,5R)-2-ethyl-1,5-dimethylpiperazine

Cat. No.: B8542094
CAS No.: 1152368-08-5
M. Wt: 142.24 g/mol
InChI Key: GZAROFBDHLNAHB-HTQZYQBOSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,5R)-2-Ethyl-1,5-dimethylpiperazine is a chiral piperazine derivative characterized by ethyl and methyl substituents at the 2nd and 1,5-positions, respectively. Its stereochemistry, defined by the (2R,5R) configuration, distinguishes it from other isomers and analogs.

Properties

CAS No.

1152368-08-5

Molecular Formula

C8H18N2

Molecular Weight

142.24 g/mol

IUPAC Name

(2R,5R)-2-ethyl-1,5-dimethylpiperazine

InChI

InChI=1S/C8H18N2/c1-4-8-5-9-7(2)6-10(8)3/h7-9H,4-6H2,1-3H3/t7-,8-/m1/s1

InChI Key

GZAROFBDHLNAHB-HTQZYQBOSA-N

Isomeric SMILES

CC[C@@H]1CN[C@@H](CN1C)C

Canonical SMILES

CCC1CNC(CN1C)C

Origin of Product

United States

Comparison with Similar Compounds

Stereochemical Variants: (2S,5R)- and (2R,5S)-Isomers

The stereochemistry of piperazine derivatives critically impacts their biological activity. For example, (2S,5R)-1-allyl-2,5-dimethylpiperazine is a key intermediate in synthesizing SNC 80, a highly selective δ-opioid receptor agonist with nanomolar affinity for δ receptors and micromolar affinity for μ receptors . In contrast, the (2R,5R) configuration in the target compound may alter receptor binding due to spatial differences in substituent orientation. X-ray crystallography confirmed the absolute configuration of (2S,5R)-isomers, enabling precise structure-activity relationship (SAR) studies .

Substituent Effects: Ethyl vs. Methyl Groups

  • Lipophilicity and Steric Effects : The ethyl group in (2R,5R)-2-ethyl-1,5-dimethylpiperazine increases lipophilicity compared to analogs like (2S,5R)-2,5-dimethylpiperazine. This modification may enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS)-targeting drugs .
  • Receptor Selectivity : Methyl-substituted derivatives, such as (2S,5R)-2,5-dimethylpiperazine, exhibit high δ-opioid receptor selectivity (e.g., SNC 80: >2,600-fold δ/μ selectivity). Ethyl substitution could modulate this selectivity by altering steric interactions with receptor pockets .

Piperazine Derivatives with Bulky Substituents

Compounds like 1,4-bis(2-((1R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethyl)piperazine () feature bulky monoterpene substituents.

Heterocyclic and Sulfur-Containing Analogs

5,5’-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one) () incorporates sulfur atoms, which may enhance electron-withdrawing effects and influence redox properties. In contrast, the ethyl and methyl groups in the target compound prioritize hydrophobic interactions .

Pharmacological Profiles

  • Opioid Receptor Affinity : (2S,5R)-configured piperazines (e.g., SNC 80) show potent δ-opioid agonism, while (2R,5R) analogs may diverge in activity due to altered stereoelectronic environments .
  • Antifungal and Antimicrobial Potential: Piperazines with monoterpene fragments () exhibit antifungal activity, suggesting that substituent bulkiness and lipophilicity are key determinants of antimicrobial efficacy .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.